1-(4-fluorobenzoyl)-4-(2-nitrophenyl)piperazine

• IUPAC Name: (4-fluorophenyl)-[4-(2-nitrophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H16FN3O3/c18-14-7-5-13(6-8-14)17(22)20-11-9-19(10-12-20)15-3-1-2-4-16(15)21(23)24/h1-8H,9-12H2
• InChI Key: OYCPRFOOECQZKC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2[N+](=O)[O-])C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H16FN3O3
• Molecular Weight: 329.32 g/mol

Description

1-(4-fluorobenzoyl)-4-(2-nitrophenyl)piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a piperazine derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 1-(4-fluorobenzoyl)-4-(2-nitrophenyl)piperazine is not fully understood. However, it is believed to act by modulating the levels of various neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain. It may also act by inhibiting the activity of certain enzymes involved in cancer cell growth.
Biochemical and Physiological Effects:
1-(4-fluorobenzoyl)-4-(2-nitrophenyl)piperazine has been shown to have various biochemical and physiological effects. It has been found to modulate the levels of neurotransmitters in the brain, leading to its antipsychotic and antidepressant effects. It has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-fluorobenzoyl)-4-(2-nitrophenyl)piperazine in lab experiments include its high purity and yield, as well as its potential therapeutic applications. However, its limitations include its limited solubility and stability, which may affect its efficacy in certain experiments.

Future Directions

There are several future directions for the research on 1-(4-fluorobenzoyl)-4-(2-nitrophenyl)piperazine. These include further studies on its mechanism of action, optimization of its synthesis method, evaluation of its efficacy in animal models, and development of novel formulations for its therapeutic applications. Additionally, the compound may be studied for its potential use in the treatment of other diseases such as Alzheimer's disease and Parkinson's disease.
Conclusion:
In conclusion, 1-(4-fluorobenzoyl)-4-(2-nitrophenyl)piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It has been synthesized through various methods and has been evaluated for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions. Further research is needed to fully understand its therapeutic potential and develop novel formulations for its use in the treatment of various diseases.

Scientific Research Applications

1-(4-fluorobenzoyl)-4-(2-nitrophenyl)piperazine has been extensively studied for its potential therapeutic applications. It has been evaluated for its anticancer, antipsychotic, and antidepressant effects. The compound has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. It has also been found to have antipsychotic and antidepressant effects by modulating neurotransmitter levels in the brain.